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Compound of Interest

Compound Name: 1alpha, 24, 25-Trihydroxy VD2

Cat. No.: B13647057 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the commercial availability and

applications of high-purity 1α,24,25-Trihydroxyvitamin D2, a key metabolite in the vitamin D

endocrine system. It is intended to serve as a resource for researchers and professionals

involved in drug development and related scientific fields.

Commercial Availability
High-purity 1α,24,25-Trihydroxyvitamin D2 (CAS: 457048-34-9) is available from several

commercial suppliers catering to the research and pharmaceutical industries. This vitamin D

analog is typically supplied as a solid, ranging from white to yellow in color, and requires

storage at -20°C, protected from light and under a nitrogen atmosphere to ensure stability. For

in vitro studies, it is often dissolved in DMSO.

Table 1: Commercial Suppliers of 1α,24,25-Trihydroxyvitamin D2
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Supplier
Available
Quantities

Purity
Additional
Information

MedChemExpress 1 mg, 5 mg >98%

Provides detailed

solubility and stock

solution preparation

information.[1]

BioCrick Not specified
High-purity, confirmed

by NMR

Manufacturer of high-

purity reference

standards.

Vulcanchem Not specified Not specified

Provides

physicochemical

properties and a brief

overview of its

synthesis and

metabolic pathway.[2]

Immunomart 1 mg, 5 mg 98.21%
Offers the compound

for research purposes.

SynPep Not specified Not specified

Lists the compound

with its CAS number.

[3]

Meilunbio 1mg >98%

Provides the CAS

number and purity

information.[4]

Biological Activity and Mechanism of Action
1α,24,25-Trihydroxyvitamin D2, like other active vitamin D metabolites, exerts its biological

effects primarily through the Vitamin D Receptor (VDR), a nuclear transcription factor.[5][6] The

binding of the ligand to VDR initiates a cascade of events leading to the regulation of gene

expression.

The VDR signaling pathway can be broadly categorized into genomic and non-genomic

actions.[5][6]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.medchemexpress.com/1alpha,-24,-25-Trihydroxy-VD2.html
https://www.vulcanchem.com/product/vc13651803
https://www.synpep.com/shop/boc-1706322-1alpha-24-25-trihydroxy-vd2-457048-34-9-103256
https://www.meilunbio.com/product/mc18800/
https://pubmed.ncbi.nlm.nih.gov/12431790/
https://pubmed.ncbi.nlm.nih.gov/21872797/
https://pubmed.ncbi.nlm.nih.gov/12431790/
https://pubmed.ncbi.nlm.nih.gov/21872797/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13647057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Genomic Pathway: Upon binding 1α,24,25-Trihydroxyvitamin D2, the VDR forms a

heterodimer with the Retinoid X Receptor (RXR). This complex then binds to specific DNA

sequences known as Vitamin D Response Elements (VDREs) in the promoter regions of

target genes, thereby modulating their transcription. This pathway is responsible for the long-

term effects of vitamin D, including regulation of calcium homeostasis, cell proliferation, and

differentiation.

Non-Genomic Pathway: Some rapid cellular responses to vitamin D metabolites are

mediated through a membrane-associated VDR (VDRmem).[5] This pathway involves the

activation of second messenger systems, such as MAP-kinase, leading to rapid cellular

changes.[5]

While specific quantitative data for the VDR binding affinity of 1α,24,25-Trihydroxyvitamin D2 is

not readily available in the public domain, studies on the closely related metabolite, 1α,24R,25-

trihydroxyvitamin D3, have shown that it retains significant biological activity mediated through

the VDR, despite potentially lower affinity compared to 1α,25-dihydroxyvitamin D3.[7] It has

been demonstrated to transactivate VDR-responsive genes in a dose-dependent manner.[7]

Furthermore, 1α,24,25-trihydroxyvitamin D2 has been shown to suppress parathyroid hormone

(PTH) secretion in bovine parathyroid cells at picomolar concentrations.[2]

Diagram 1: Simplified Vitamin D Receptor (VDR) Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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